Cas no 1178884-65-5 (6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 1178884-65-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5291595
• Update Time: 2025-06-08

6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 6-cyclopropyl-3,4-dihydro-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone, 6-cyclopropyl-3,4-dihydro-
• 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one

• Inchi： 1S/C12H13NO/c14-12-11-4-3-9(8-1-2-8)7-10(11)5-6-13-12/h3-4,7-8H,1-2,5-6H2,(H,13,14)
• InChI Key： OWINDRYHDVMGFO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CCN1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one

Introduction to 6-Cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1178884-65-5)

6-Cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1178884-65-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and analgesic effects.

The chemical structure of 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one features a cyclopropyl group attached to the 6-position of the tetrahydroisoquinoline ring. This specific substitution pattern imparts distinct pharmacological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The researchers found that 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby preserving their function and viability.

In addition to its neuroprotective properties, 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one has also shown promise as an anti-inflammatory agent. A study conducted by a team of researchers at the University of California demonstrated that this compound can significantly inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This finding suggests that 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one could be a potential therapeutic option for inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The analgesic properties of 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one have also been explored in preclinical studies. A research group from the National Institutes of Health found that this compound exhibits strong analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of opioid receptors and the inhibition of nociceptive pathways. These findings indicate that 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one could be developed into a novel analgesic drug with fewer side effects compared to traditional opioids.

The synthesis of 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one has been optimized using various synthetic routes to improve yield and purity. One common approach involves the condensation of cyclopropylamine with an appropriate ketone followed by reduction and cyclization steps. The choice of reagents and reaction conditions is crucial for obtaining high yields and minimizing by-products. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one in human subjects. Preliminary results from phase I trials have shown that this compound is well tolerated at therapeutic doses with no significant adverse effects. These findings are encouraging and pave the way for further clinical investigations.

In conclusion, 6-cyclopropyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 1178884-65-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing treatments for various diseases and conditions.